Cas no 1314704-06-7 (Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester)
1314704-06-7 structure
Product Name:Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester
CAS No:1314704-06-7
MF:C14H16O4
MW:248.274444580078
CID:2102162
Update Time:2023-11-19
Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-[4-(2-METHOXY-2-OXOETHYL)PHENYL]CYCLOBUTANE-1-CARBOXYLIC ACID
- 1-[4-(2-METHOXY-2-OXOETHYL)PHENYL]CYCLOBUTANE-1-CA
- CID 122174167
- Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester
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- Inchi: 1S/C14H16O4/c1-18-12(15)9-10-3-5-11(6-4-10)14(13(16)17)7-2-8-14/h3-6H,2,7-9H2,1H3,(H,16,17)
- InChI Key: RDLQUTJGZDYCFC-UHFFFAOYSA-N
- SMILES: OC(C1(C2C=CC(CC(=O)OC)=CC=2)CCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 325
- Topological Polar Surface Area: 63.6
Experimental Properties
- Density: 1.249±0.06 g/cm3(Predicted)
- Boiling Point: 401.7±33.0 °C(Predicted)
- pka: 4.37±0.20(Predicted)
Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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